Cas no 1807116-90-0 (Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1807116-90-0
• MF: C₁₂H₁₀BrF₂NO₂
• MW: 318.114109516144
• CID: 4945946
• Update Time: 2025-05-23

Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate
• ethyl 2-[3-bromo-2-cyano-5-(difluoromethyl)phenyl]acetate

• Inchi： 1S/C12H10BrF2NO2/c1-2-18-11(17)5-7-3-8(12(14)15)4-10(13)9(7)6-16/h3-4,12H,2,5H2,1H3
• InChI Key： XATOYXYSDDGVKW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate

Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate, with the CAS number 1807116-90-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a bromine atom at position 3, a cyano group at position 2, and a difluoromethyl group at position 5. The ethyl acetate moiety further enhances its chemical versatility, making it a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting complex biological systems. The presence of the cyano group and bromine atom introduces electronic effects that can modulate the compound's reactivity and selectivity in various reactions. Moreover, the difluoromethyl group adds a layer of complexity to the molecule, enabling it to participate in diverse chemical transformations.

The synthesis of Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the key challenges in its synthesis lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Recent advancements in catalytic asymmetric synthesis have provided new avenues for optimizing this process, ensuring that the compound can be produced efficiently on an industrial scale.

In terms of applications, Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate has shown promise in the development of advanced materials. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the fabrication of semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer backbones can significantly enhance their charge transport properties, paving the way for next-generation electronic devices.

Another area where Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate has made an impact is in catalysis. The compound's ability to act as a ligand in transition metal complexes has been exploited to develop highly efficient catalysts for challenging chemical transformations. For instance, it has been used to facilitate cross-coupling reactions, which are critical in the synthesis of complex organic molecules. Its role as a chelating agent has also been studied extensively, with recent findings suggesting that it can significantly improve the selectivity and turnover numbers of certain catalytic systems.

The toxicity profile of Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate has been a subject of recent research interest. While preliminary studies indicate that it exhibits low acute toxicity, further investigations are required to fully understand its long-term effects on biological systems. Regulatory agencies have emphasized the importance of conducting comprehensive toxicological assessments to ensure that its use in commercial applications does not pose risks to human health or the environment.

Looking ahead, Ethyl 3-bromo-2-cyano-5-(difluoromethyl)phenylacetate is expected to play an increasingly important role in both academic and industrial research. Its unique combination of functional groups and versatile reactivity make it an invaluable tool for chemists seeking to design novel compounds with tailored properties. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly remain at the forefront of chemical innovation.